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Introduction
N,N-Dimethyldodecanamide, also known as N,N-dimethyllauramide, is a fatty amide with a

diverse range of applications in industrial and scientific fields.[1][2][3] Its chemical structure,

consisting of a 12-carbon lauryl chain attached to a dimethylated amide group, imparts unique

properties that make it a valuable surfactant, solvent, emulsifier, and lubricant.[3][4][5] This

technical guide provides an in-depth overview of the initial discovery, history, chemical

properties, synthesis, and biological activity of N,N-Dimethyldodecanamide, with a focus on

its relevance to researchers and professionals in drug development.

History and Initial Discovery
While the specific date and discoverer of N,N-Dimethyldodecanamide are not well-

documented in publicly available literature, its development is intrinsically linked to the broader

exploration of fatty acid amides in the mid-20th century. The synthesis of various amides

became more common as industrial processes for producing their constituent fatty acids and

amines were refined. The applications of these compounds were explored in various patents

and scientific literature, initially focusing on their utility as surfactants, detergents, and viscosity

modifiers. The commercial availability of dodecanoic acid (lauric acid) and dimethylamine,

coupled with straightforward amidation reactions, likely led to the synthesis and

characterization of N,N-Dimethyldodecanamide by various industrial and academic

laboratories.
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Chemical and Physical Properties
N,N-Dimethyldodecanamide is a colorless to pale yellow liquid or solid, depending on the

ambient temperature.[2] It possesses a faint, waxy odor.[4] A summary of its key chemical and

physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of N,N-Dimethyldodecanamide

Property Value References

Molecular Formula C₁₄H₂₉NO [1][6][7]

Molecular Weight 227.39 g/mol [1][6][7]

CAS Number 3007-53-2 [1][6][7]

Appearance
Colorless to pale yellow liquid

or solid

Density 0.87 g/mL at 25 °C [3][4]

Boiling Point 284.9 °C at 760 mmHg [8]

Flash Point 106 °C [8]

Water Solubility 28.02 mg/L at 20 °C [5]

LogP 4.43 at 20 °C [5]

IUPAC Name N,N-dimethyldodecanamide [1]

Synonyms

N,N-Dimethyllauramide, Lauric

acid N,N-dimethylamide,

Hallcomid M-12

[6][9]

Synthesis
The most common and straightforward methods for the synthesis of N,N-
Dimethyldodecanamide involve the reaction of a dodecanoic acid derivative with

dimethylamine.
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From Dodecanoyl Chloride and Dimethylamine
A prevalent laboratory and industrial synthesis method involves the acylation of dimethylamine

with dodecanoyl chloride (the acid chloride of lauric acid). This reaction is typically carried out

in the presence of a base to neutralize the hydrochloric acid byproduct.

From Dodecanoic Acid and Dimethylamine
Direct amidation of dodecanoic acid with dimethylamine is also possible. This reaction usually

requires higher temperatures and the removal of water to drive the equilibrium towards the

product. Catalysts can also be employed to facilitate this reaction.

Experimental Protocols
Synthesis of N,N-Dimethyldodecanamide from
Dodecanoyl Chloride
Materials:

Dodecanoyl chloride

Dimethylamine (as a solution in a suitable solvent, e.g., THF, or as a gas)

Anhydrous diethyl ether or dichloromethane

Triethylamine or pyridine (as an acid scavenger)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath
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Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

dodecanoyl chloride in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or

argon).

Cool the flask in an ice bath.

Add a stoichiometric equivalent of triethylamine to the solution.

From the dropping funnel, add a solution of dimethylamine in diethyl ether dropwise to the

cooled solution with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours.

Quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield crude

N,N-Dimethyldodecanamide.

The product can be further purified by vacuum distillation.
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Experimental Workflow: Synthesis of N,N-Dimethyldodecanamide
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Synthesis of N,N-Dimethyldodecanamide Workflow
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Applications
N,N-Dimethyldodecanamide has a wide array of applications stemming from its amphiphilic

nature.

Solvent: It is an effective solvent for a variety of organic compounds.[4]

Surfactant and Emulsifier: Its structure, with a long hydrophobic tail and a polar headgroup,

allows it to act as a surfactant and emulsifier in various formulations, including personal care

products like shampoos and lotions.[3]

Lubricant: It is used as an additive in lubricants to enhance their performance.[5]

Pesticide Formulations: It is utilized as an inert ingredient (solvent and surfactant) in

pesticide formulations, with a concentration limit not to exceed 20% by weight in the final

product.

Chemical Intermediate: It serves as a starting material for the synthesis of other chemical

compounds.[4][10]

Biological Activity and Toxicology
Toxicological Profile
The toxicological profile of N,N-Dimethyldodecanamide has been evaluated, primarily in the

context of its use as an inert ingredient in pesticide formulations. It is considered to have low

acute oral toxicity.[4] However, it can be a severe skin and eye irritant.[4] A summary of key

toxicological data is presented in Table 2.

Table 2: Toxicological Data for N,N-Dimethyldodecanamide and Related Compounds
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Endpoint Species Result References

Acute Oral LD₅₀ Rat

1770 mg/kg (for

surrogate N,N-

dimethyldecanamide)

[4]

Acute Dermal LD₅₀ -

> 400 mg/kg (for

surrogate N,N-

dimethyldecanamide)

[4]

Acute Inhalation LC₅₀ -

> 3.55 mg/L (for

surrogate N,N-

dimethyldecanamide)

[4]

Skin Irritation - Severe Irritant [4]

Eye Irritation - Corrosive [4]

Mutagenicity (Ames

test)
- Negative [11]

Clastogenicity

(Micronucleus assay)
- Negative [11]

Carcinogenicity -

Not expected to be

carcinogenic based on

structural analysis

[11]

Developmental

Toxicity
Rat & Rabbit

No fetal susceptibility

observed
[11][12]

Metabolism
While specific in-depth metabolism studies on N,N-Dimethyldodecanamide are limited in

publicly accessible literature, based on its chemical structure and known mammalian enzymatic

pathways, it is expected to undergo hydrolysis.[11] The primary metabolic pathway is

anticipated to be the enzymatic hydrolysis of the amide bond by carboxyamidases, which are

known to have broad substrate specificity.[11] This would yield dodecanoic acid (lauric acid)

and dimethylamine. Dodecanoic acid is a naturally occurring fatty acid that can be further

metabolized through beta-oxidation.
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Expected Metabolic Pathway of N,N-Dimethyldodecanamide

Expected Metabolic Pathway of N,N-Dimethyldodecanamide

Expected Metabolic Pathway of N,N-Dimethyldodecanamide

Expected Metabolic Pathway of N,N-Dimethyldodecanamide

Expected Metabolic Pathway of N,N-Dimethyldodecanamide

N,N-Dimethyldodecanamide

Carboxyamidases

Dodecanoic Acid
(Lauric Acid) Dimethylamine

β-Oxidation

Click to download full resolution via product page

Metabolic Hydrolysis of N,N-Dimethyldodecanamide

Conclusion
N,N-Dimethyldodecanamide is a versatile fatty amide with a well-established role in various

industrial applications. For researchers and drug development professionals, its properties as a

solvent and excipient, coupled with a generally low systemic toxicity profile, may present

opportunities in formulation science. A thorough understanding of its chemical properties,

synthesis, and biological fate is crucial for its safe and effective utilization in any application.

Further research into its specific interactions with biological systems could unveil new potential

uses for this multifaceted compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1294634?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294634?utm_src=pdf-body
https://www.benchchem.com/product/b1294634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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